Cas no 2227903-30-0 (rac-(1R,3R)-3-3-chloro-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-3-chloro-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227903-30-0
• MF: C₁₃H₁₆ClF₂NO
• MW: 275.722049713135
• CID: 6324046
• PubChem ID: 165852450
• Update Time: 2025-10-07

rac-(1R,3R)-3-3-chloro-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-3-chloro-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine
• 2227903-30-0
• rac-[(1R,3R)-3-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropyl]methanamine
• EN300-1971068

• Inchi： 1S/C13H16ClF2NO/c1-13(2)8(6-17)11(13)7-3-4-10(9(14)5-7)18-12(15)16/h3-5,8,11-12H,6,17H2,1-2H3/t8-,11-/m0/s1
• InChI Key： YSOYLDQSLKIQJO-KWQFWETISA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H]1[C@H](CN)C1(C)C)OC(F)F

Computed Properties

• Exact Mass: 275.0888482g/mol
• Monoisotopic Mass: 275.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-3-chloro-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine

Racemic (1R,3R)-3-(3-Chloro-4-(difluoromethoxy)phenyl)-2,2-dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,3R)-3-3-chloro-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No: 2227903-30-0) is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of cyclopropylmethanamines, which have gained attention due to their unique structural features and promising biological activities. The molecule's structure is characterized by a cyclopropane ring substituted with a 3-chloro-4-difluoromethoxy phenyl group and a methanamine moiety, making it a valuable candidate for exploring its pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and optimized reaction conditions. The cyclopropane ring is a key structural element in this molecule, contributing to its stability and reactivity. The presence of the difluoromethoxy group introduces additional electronic effects, which can influence the compound's interaction with biological targets such as enzymes or receptors.

Research has highlighted the importance of stereochemistry in determining the biological activity of this compound. The racemic mixture (1R,3R configuration) ensures a balanced representation of enantiomers, which is crucial for studying their individual contributions to pharmacokinetic and pharmacodynamic properties. Studies have shown that the stereochemical arrangement significantly impacts the compound's ability to bind to specific protein targets, making it a promising lead for drug development.

The difluoromethoxyphenyl group attached to the cyclopropane ring enhances the molecule's lipophilicity and bioavailability, which are critical factors for drug candidates targeting systemic delivery. This substitution pattern also contributes to the compound's selectivity towards specific biological pathways, as evidenced by recent in vitro studies that demonstrate its ability to modulate enzyme activity without causing significant off-target effects.

Recent investigations into the biological activity of this compound have revealed its potential as an inhibitor of key enzymes involved in metabolic disorders and inflammatory processes. Preclinical studies have shown that it exhibits potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in chronic inflammation and pain management.

In addition to its enzymatic targets, this compound has also been explored for its potential in modulating ion channels and G-protein coupled receptors (GPCRs). These findings underscore its versatility as a chemical probe for studying complex biological systems and identifying novel therapeutic strategies.

The synthesis of rac-(1R,3R)-3-3-chloro-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine involves a multi-step process that incorporates advanced coupling reactions and stereochemical control techniques. Researchers have employed palladium-catalyzed cross-coupling reactions to construct the phenyl-cyclopropane linkage efficiently, while stereoinduction methods ensure the desired enantiomeric configuration.

One of the most notable aspects of this compound is its ability to exhibit enantiomer-specific activity, where each enantiomer demonstrates distinct pharmacokinetic profiles and biological effects. This property makes it an ideal candidate for exploring chiral drug delivery systems and enantioselective therapies.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the molecular interactions that govern its binding affinity to target proteins. These studies have revealed that the cyclopropane ring plays a pivotal role in stabilizing interactions through hydrophobic contacts and π-π stacking interactions with aromatic residues on protein surfaces.

Looking ahead, ongoing research aims to optimize this compound's pharmacokinetic properties by modifying its substituents while maintaining its core structural integrity. Such modifications could enhance its bioavailability and reduce potential side effects, paving the way for clinical applications in various therapeutic areas.

In conclusion, rac-(1R,3R)-3-3-chloro-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No: 2227903-30-0) represents a significant advancement in medicinal chemistry due to its unique structure, stereochemical properties, and promising biological activities. As research continues to unravel its full potential, this compound stands as a testament to the power of innovative synthetic strategies and targeted drug discovery efforts.